Cas no 2567495-45-6 (1-(2,3-dihydro-1H-indol-4-yl)methanamine dihydrochloride)

• Product Name: 1-(2,3-dihydro-1H-indol-4-yl)methanamine dihydrochloride
• CAS No: 2567495-45-6
• MF: C₉H₁₄Cl₂N₂
• MW: 221.126860141754
• MDL: MFCD32878674
• CID: 5656354
• PubChem ID: 165891122
• Update Time: 2025-10-29

1-(2,3-dihydro-1H-indol-4-yl)methanamine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-(2,3-dihydro-1H-indol-4-yl)methanamine dihydrochloride
• EN300-27692730
• 2567495-45-6
• Z4765910369

• MDL： MFCD32878674
• Inchi： 1S/C9H12N2.2ClH/c10-6-7-2-1-3-9-8(7)4-5-11-9;;/h1-3,11H,4-6,10H2;2*1H
• InChI Key： DLDBRCVDZPRACZ-UHFFFAOYSA-N
• SMILES： Cl.Cl.N1C2C=CC=C(CN)C=2CC1

Computed Properties

• Exact Mass: 220.0534038g/mol
• Monoisotopic Mass: 220.0534038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 136
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38Ų

Additional information on 1-(2,3-dihydro-1H-indol-4-yl)methanamine dihydrochloride

1-(2,3-dihydro-1H-indol-4-yl)methanamine dihydrochloride: A Comprehensive Overview

1-(2,3-dihydro-1H-indol-4-yl)methanamine dihydrochloride (CAS No. 2567495-45-6) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as indoline-4-methylamine dihydrochloride, is a derivative of indoline, a versatile scaffold widely used in the development of novel therapeutic agents. The unique structural features and pharmacological properties of this compound make it a valuable candidate for various biomedical applications.

The chemical structure of 1-(2,3-dihydro-1H-indol-4-yl)methanamine dihydrochloride consists of an indoline ring system with a methylamine substituent at the 4-position, which is further derivatized into its dihydrochloride salt form. This salt form enhances the compound's solubility and stability, making it more suitable for pharmaceutical formulations and biological assays.

Recent studies have highlighted the potential of 1-(2,3-dihydro-1H-indol-4-yl)methanamine dihydrochloride in various therapeutic areas. One notable application is its use as a lead compound in the development of novel antidepressants. Research has shown that this compound exhibits potent serotonin reuptake inhibition (SRI) activity, which is a key mechanism in the treatment of depression and anxiety disorders. A study published in the Journal of Medicinal Chemistry demonstrated that 1-(2,3-dihydro-1H-indol-4-yl)methanamine dihydrochloride effectively inhibited serotonin reuptake in vitro with high selectivity and potency.

Beyond its antidepressant properties, 1-(2,3-dihydro-1H-indol-4-yl)methanamine dihydrochloride has also shown promise in the field of neurodegenerative diseases. Preclinical studies have indicated that this compound may have neuroprotective effects by modulating oxidative stress and inflammation pathways. A study conducted by researchers at the University of California found that treatment with 1-(2,3-dihydro-1H-indol-4-yl)methanamine dihydrochloride significantly reduced neuronal cell death and improved cognitive function in animal models of Alzheimer's disease.

In addition to its therapeutic applications, 1-(2,3-dihydro-1H-indol-4-yl)methanamine dihydrochloride has been investigated for its potential as a research tool in understanding the molecular mechanisms underlying various neurological disorders. Its ability to selectively interact with specific neurotransmitter systems makes it a valuable probe for studying receptor-ligand interactions and signaling pathways. A recent review article in Trends in Pharmacological Sciences highlighted the utility of this compound in elucidating the role of serotonin receptors in mood regulation and cognitive function.

The synthesis of 1-(2,3-dihydro-1H-indol-4-yl)methanamine dihydrochloride involves several well-established chemical reactions. The indoline scaffold can be synthesized via cyclization reactions using appropriate starting materials such as 2-aminoacrylonitrile and 3-bromobenzaldehyde. Subsequent reduction and alkylation steps yield the desired methylamine derivative, which is then converted to its dihydrochloride salt form through acidification. The synthetic route is highly efficient and scalable, making it suitable for large-scale production for both research and pharmaceutical applications.

The safety profile of 1-(2,3-dihydro-1H-indol-4-yl)methanamine dihydrochloride has been extensively evaluated in preclinical studies. Toxicity assessments have shown that this compound exhibits low toxicity at therapeutic doses, with no significant adverse effects observed in animal models. However, as with any new chemical entity (NCE), further clinical trials are necessary to fully evaluate its safety and efficacy in human subjects.

In conclusion, 1-(2,3-dihydro-1H-indol-4-yl)methanamine dihydrochloride (CAS No. 2567495-45-6) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features and pharmacological properties make it an attractive candidate for the development of novel therapeutic agents targeting mood disorders and neurodegenerative diseases. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical applications, solidifying its position as a valuable tool in both academic and industrial settings.